molecular formula C17H21Cl2NO3 B593021 25C-NBOH (hydrochloride) CAS No. 1539266-20-0

25C-NBOH (hydrochloride)

Cat. No. B593021
CAS RN: 1539266-20-0
M. Wt: 358.3
InChI Key: AGSWPCDXODCJBI-UHFFFAOYSA-N
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Description

25C-NBOH is classified as a phenethylamine with proposed hallucinogenic properties based on its derivation from 2C-C and structural similarity to 25C-NBOMe . It is a known hallucinogen that stimulates monoamine receptor activity while inhibiting the re-uptake of serotonin and norepinephrine .


Synthesis Analysis

In 2019, Ng et al. developed and validated a method for the simultaneous analysis of synthetic hallucinogens including 25C-NBOH . Another study reported the identification and structural elucidation of three new NBOHs detected in seized blotter papers: 25B-NBOH, 25C-NBOH, and 25E-NBOH .


Molecular Structure Analysis

25C-NBOH is a derivative of 2C-C having an N-(2-hydroxybenzyl) addition at the amine . It is comprised of a phenyl ring, two carbon chain, and amine moiety .


Chemical Reactions Analysis

25C-NBOH undergoes degradation under routine Gas Chromatography (GC) conditions, as well as other NBOH’s substances, into 2C-C . An alternative method proposed for reliable identification of 25I-NBOH using GC/MS may be used for 25C-NBOH analysis .


Physical And Chemical Properties Analysis

The molecular weight of 25C-NBOH is 358.3 g/mol . It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 4 . The rotatable bond count is 7 . The topological polar surface area is 50.7 Ų .

Scientific Research Applications

Hallucinogenic Research

25C-NBOH is classified as a phenethylamine with proposed hallucinogenic properties . It’s derived from 2C-C and has structural similarity to 25C-NBOMe . This makes it a valuable compound for studying hallucinogenic effects and understanding the mechanisms of hallucinogens.

Neurotransmitter Studies

25C-NBOH has similar serotonin receptor affinity to the better-known compound 25C-NBOMe . This makes it useful in studying the serotonin system in the brain, which is implicated in mood regulation, sleep, and cognition among other functions .

Drug Abuse Research

Phenethylamines, including 25C-NBOH, have been associated with adverse events, including deaths . Studying 25C-NBOH can provide insights into the risks and effects of drug abuse, potentially leading to better prevention and treatment strategies .

Forensic Analysis

25C-NBOH can be identified in seized material using Gas Chromatography Mass Spectrometry (GC-MS) . It’s useful in forensic analysis to identify the presence of this and similar substances in seized materials .

Analytical Chemistry

25C-NBOH undergoes degradation under routine Gas Chromatography (GC) conditions, into 2C-C . An alternative method proposed for reliable identification of 25I-NBOH using GC/MS may be used for 25C-NBOH analysis . This makes it a valuable compound for developing and testing new analytical methods .

Legal and Regulatory Studies

The legal status of 25C-NBOH varies by country . In the UK, it’s a Class A drug . Studying 25C-NBOH can provide insights into the effects of drug policy and regulation .

Mechanism of Action

Target of Action

The primary target of 25C-NBOH (hydrochloride) is the serotonin 2A receptor (5-HT2A receptor) . This receptor is a subtype of the serotonin receptor, which plays a key role in the function and distribution of serotonin in the brain .

Mode of Action

25C-NBOH (hydrochloride) acts as a potent agonist at the 5-HT2A receptor . An agonist is a substance that initiates a physiological response when combined with a receptor. In this case, 25C-NBOH (hydrochloride) binds to the 5-HT2A receptor, triggering a response .

Biochemical Pathways

Upon binding to the 5-HT2A receptor, 25C-NBOH (hydrochloride) stimulates monoamine receptor activity while inhibiting the re-uptake of serotonin . This leads to an increase in serotonin levels in the synaptic cleft, enhancing serotonin signaling .

Pharmacokinetics

It is known that the compound undergoes degradation under routine gas chromatography (gc) conditions .

Result of Action

The result of 25C-NBOH (hydrochloride)'s action is a potent hallucinogenic effect . This is due to its interaction with the 5-HT2A receptor, which is known to be involved in cognitive processes in the prefrontal cortex, including working memory, attention, and cognitive flexibility .

Action Environment

The action, efficacy, and stability of 25C-NBOH (hydrochloride) can be influenced by various environmental factors. For instance, the compound’s stability may be affected by temperature and pH conditions . Additionally, individual factors such as the user’s metabolic rate and the presence of other substances can also influence the compound’s effects .

properties

IUPAC Name

2-[[2-(4-chloro-2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20ClNO3.ClH/c1-21-16-10-14(18)17(22-2)9-12(16)7-8-19-11-13-5-3-4-6-15(13)20;/h3-6,9-10,19-20H,7-8,11H2,1-2H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AGSWPCDXODCJBI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1CCNCC2=CC=CC=C2O)OC)Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21Cl2NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601346409
Record name 25C-NBOH hydrochloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601346409
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

358.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1539266-20-0
Record name 25C-NBOH hydrochloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601346409
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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